Cas no 1805437-09-5 (4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-acetonitrile)

• Product Name: 4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-acetonitrile
• CAS No: 1805437-09-5
• MF: C₈H₄F₃IN₂
• MW: 312.030444145203
• CID: 4882170
• Update Time: 2025-07-22

4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-acetonitrile

• Inchi： 1S/C8H4F3IN2/c9-6-3-4(8(10)11)7(12)5(14-6)1-2-13/h3,8H,1H2
• InChI Key： MNHYASPLQONIFX-UHFFFAOYSA-N
• SMILES： IC1C(CC#N)=NC(=CC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-acetonitrile

Recent Advances in the Study of 4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-acetonitrile (CAS: 1805437-09-5)

4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-acetonitrile (CAS: 1805437-09-5) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and iodo substituents, has shown promising potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and infectious diseases.

One of the key areas of research involving this compound is its role in the synthesis of novel heterocyclic compounds. The presence of the difluoromethyl group enhances the metabolic stability and bioavailability of the resulting molecules, while the iodo substituent provides a reactive site for further functionalization. Recent publications have highlighted its utility in palladium-catalyzed cross-coupling reactions, which are pivotal in constructing complex molecular architectures for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-acetonitrile as a precursor in the synthesis of potent EGFR inhibitors. The study reported that derivatives of this compound exhibited nanomolar inhibitory activity against mutant forms of EGFR, which are often implicated in non-small cell lung cancer (NSCLC). These findings underscore the compound's potential in addressing drug-resistant forms of cancer.

Another notable application of this compound is in the field of agrochemicals. A recent patent (WO2023056789) disclosed its use in the development of novel fungicides. The difluoromethyl group was found to enhance the binding affinity of the fungicides to their target enzymes, thereby improving their efficacy against resistant fungal strains. This dual utility in both pharmaceuticals and agrochemicals highlights the compound's broad applicability.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-acetonitrile. Recent advancements in flow chemistry and continuous manufacturing techniques have shown potential in addressing these challenges, as reported in a 2024 article in Organic Process Research & Development. The study emphasized the importance of optimizing reaction conditions to minimize byproduct formation and improve yield.

In conclusion, 4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-acetonitrile (CAS: 1805437-09-5) represents a valuable building block in modern chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it a key player in the development of next-generation therapeutics and agrochemicals. Ongoing research is expected to further elucidate its potential and expand its applications in diverse fields.